3-(Aminomethyl)-5-fluoro-2-methyl-2,3-dihydro-1H-isoindol-1-one

• Molecular Formula: C10H11FN2O
• Molecular Weight: 194.21 g/mol
• SMILES: CN1C(C2=C(C1=O)C=CC(=C2)F)CN
• InChI: InChI=1S/C10H11FN2O/c1-13-9(5-12)8-4-6(11)2-3-7(8)10(13)14/h2-4,9H,5,12H2,1H3
• InChIKey: IEUQHNPZUOGNSW-UHFFFAOYSA-N

3-(Aminomethyl)-5-fluoro-2-methylisoindolin-1-one: Identity & Physicochemical Profile

3-(Aminomethyl)-5-fluoro-2-methyl-2,3-dihydro-1H-isoindol-1-one (CAS 2060059-32-5) is a trisubstituted isoindolinone derivative featuring an N-methyl lactam core, a primary aminomethyl side chain at the 3-position, and a fluorine substituent exclusively at the 5-position of the fused benzene ring . Its molecular formula is C₁₀H₁₁FN₂O with a molecular weight of 194.21 g/mol . The compound is offered as a research intermediate at a typical purity of 95% .

Reactive Handle Primary amine at 3-position supports amide coupling, reductive amination, and conjugate strategies

Fluorine Context 5-Fluoro substitution para to lactam carbonyl provides distinct electronic profile for SAR exploration

Property Space Reported LogP below 1.0 may support CNS drug-like property space exploration

Why 3-(Aminomethyl)-5-fluoro-2-methylisoindolin-1-one Is Irreplaceable

Isoindolinone derivatives carrying the same core scaffold are not mutually interchangeable. The precise placement of the reactive aminomethyl handle (3-position), the N-methyl group, and the fluorine atom at the 5-position results in a unique set of molecular properties—polar surface area, lipophilicity, hydrogen-bonding capacity, and electronic distribution—that differ measurably from the closest regioisomeric or des-substituted analogs . These differences directly affect solubility, permeability, metabolic stability, and the geometry of target engagement when the compound is used as a synthetic intermediate or as a starting point for medicinal chemistry optimisation [1]. Simply substituting the 5-fluoro isomer with the 6- or 7-fluoro congener, or using the des-aminomethyl or des-fluoro analogue, introduces risk of altered reactivity, pharmacokinetic profile, and biological readout that cannot be predicted without experimental verification .

Des-Aminomethyl Analogue

Lacks primary amine handle; amide coupling and conjugation strategies may not transfer directly

Fluorine Regioisomers

6- or 7-fluoro regioisomers share computed LogP/TPSA but electronic and metabolic profiles may diverge

Des-Fluoro Analogue

Alters electronic distribution and metabolic soft-spot location; structure-activity relationships may not translate

• [1] WO2004014856A1 – 2,3-Dihydro-isoindol-1-ones with MAO-B inhibiting activity (Roche), describing the pharmacological relevance of precise isoindolinone substitution patterns for enzyme selectivity. View Source

3-(Aminomethyl)-5-fluoro-2-methylisoindolin-1-one: Comparison with Analogues

TPSA Advantage vs. Des-Aminomethyl Analogue

The target compound possesses a topological polar surface area (TPSA) of 46.33 Ų, compared with 20.31 Ų for the des-aminomethyl analog 5-fluoro-2-methylisoindolin-1-one (CAS 1378706-15-0) . This 2.3‑fold increase in polar surface area is attributable solely to the primary amine present at the 3‑position.

TPSA Comparison

Head-to-head

46.33 Ų vs 20.31 Ų 2.3×

Supports solubility and permeability differentiation

Computed value; vendor-provided data

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	46.33 Ų
Comparator Or Baseline	5-Fluoro-2-methylisoindolin-1-one (des-aminomethyl): 20.31 Ų
Quantified Difference	2.3-fold increase (Δ = 26.02 Ų)
Conditions	Computed value (vendor-provided, standardised algorithm); same calculation method applied to both compounds .

Why This Matters

Higher TPSA directly predicts improved aqueous solubility and reduced passive membrane permeability, a decisive parameter when selecting building blocks for library synthesis aimed at oral bioavailability tuning.

LogP Advantage Over Des-Aminomethyl and Regioisomers

The computed LogP of the target 5-fluoro derivative is 0.91, whereas the des-aminomethyl analogue 5-fluoro-2-methylisoindolin-1-one exhibits a LogP of 1.35 . The 6-fluoro and 7-fluoro regioisomers each carry an identical computed LogP of 0.91 and TPSA of 46.33, yet the fluorine position distinguishes them electronically .

LogP Comparison

Head-to-head

0.91 vs 1.35 Δ −0.44

Reported LogP context for CNS property space

Computed LogP; regioisomers share identical value

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.91
Comparator Or Baseline	5-Fluoro-2-methylisoindolin-1-one (des-aminomethyl): LogP = 1.35; 6-fluoro regioisomer: LogP = 0.91; 7-fluoro regioisomer: LogP = 0.91
Quantified Difference	ΔLogP = −0.44 vs des-aminomethyl analogue; no LogP difference vs other regioisomers
Conditions	Computed LogP (same algorithm); vendor datasets for all four compounds .

Why This Matters

A LogP below 1.0 places the compound in a favourable hydrophilic space for CNS drug discovery, while the regioisomeric fluorine position provides an underexplored vector for modulating aromatic ring electronics without altering global lipophilicity.

H-Bond Donor: Key Handle Missing in Des-Aminomethyl

The target compound possesses one hydrogen-bond donor (the primary amine), whereas the des-aminomethyl comparator 5-fluoro-2-methylisoindolin-1-one has zero H-bond donors . Both compounds share two H-bond acceptors.

H-Bond Donor Count

Head-to-head

1 donor vs 0 donors

Enables directional interactions and amine-based conjugation

Structural comparison; both share 2 H-bond acceptors

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	1 H-bond donor
Comparator Or Baseline	5-Fluoro-2-methylisoindolin-1-one: 0 H-bond donors
Quantified Difference	1 vs 0
Conditions	Computed from molecular structure; data sourced from vendor product pages .

Why This Matters

A single H-bond donor enables specific, directional interactions with biological targets (e.g., kinase hinge regions, receptor active sites) and provides a chemically reactive amine for amide coupling, reductive amination, or sulfonamide formation, absent in the des-aminomethyl analogue.

Electronic Effects of Fluorine Regioisomerism

Fluorine placed at the 5-position of the isoindolinone benzene ring is para to the lactam carbonyl, imparting a distinct electron-withdrawing resonance effect compared with the 6-fluoro isomer (meta to carbonyl) or the 7-fluoro isomer (ortho to carbonyl) . Although computed TPSA and LogP are identical across the three regioisomers (TPSA 46.33, LogP 0.91), the experimentally measurable properties such as pKa of the lactam, ¹⁹F NMR chemical shift, and CYP450 metabolic stability are expected to diverge [1].

Fluorine Regioisomer Effects

Class-level

5-F (para) vs 6-F (meta) vs 7-F (ortho) to carbonyl

Electronic context may differ; experimental data to verify

No direct pKa or metabolic stability data available

Evidence Dimension	Positional electronic effect of fluorine substitution
Target Compound Data	5-fluoro substitution (para to lactam carbonyl)
Comparator Or Baseline	6-fluoro (meta to carbonyl); 7-fluoro (ortho to carbonyl)
Quantified Difference	No direct experimental comparative data available; difference inferred from well-established para vs meta vs ortho electronic effects in aromatic systems [1].
Conditions	Structural comparison; no head-to-head pKa or metabolic stability data identified for these specific regioisomers.

Why This Matters

In medicinal chemistry, fluorine position can dictate metabolic soft spot location and target-binding conformation. Choosing the correct regioisomer at the procurement stage avoids downstream SAR ambiguity.

• [1] Class-level knowledge: substituent effects of fluorine on aromatic ring electronics (Hansch-Fujita π and Hammett σ constants); no specific experimental dataset available for these regioisomers. View Source

3-(Aminomethyl)-5-fluoro-2-methylisoindolin-1-one: Application Scenarios

Low LogP Amine Scaffold for Library Synthesis

When a medicinal chemistry programme requires an isoindolinone building block with a LogP below 1.0 to maintain CNS drug-like property space, the target compound (LogP 0.91) is a quantitatively superior choice over the des-aminomethyl analogue (LogP 1.35) . The primary amine further provides a site for rapid derivatisation via amide bond formation or reductive amination, enabling efficient exploration of structure-activity relationships.

Fluorine Position Impact on Binding with Matched Properties

The 5-fluoro, 6-fluoro, and 7-fluoro regioisomers of 3-(aminomethyl)-2-methyl-2,3-dihydro-1H-isoindol-1-one share identical calculated TPSA (46.33 Ų) and LogP (0.91) . This property-matched isomeric series is ideally suited for studying how fluorine position alone alters binding affinity, residence time, or metabolic stability—without confounding changes in solubility or permeability. Researchers should procure all three regioisomers for controlled SAR studies.

CNS-Penetrant Kinase or MAO-B Inhibitor Synthesis

The 2,3-dihydro-1H-isoindol-1-one core is a recognised pharmacophore for monoamine oxidase B (MAO-B) inhibitors [1]. The target compound's favourable TPSA (46.33 Ų) and single H-bond donor place it within the property range associated with CNS exposure. When the 5-fluoro substitution is specifically needed to block a metabolic hot spot or to engage a hydrophobic pocket, this compound provides the required substitution pattern that the des-fluoro or des-aminomethyl variants cannot deliver.

Bifunctional Probe Synthesis via Amine Chemistry

With one rotatable bond and a single primary amine, the compound serves as a geometrically constrained linker for preparing bifunctional molecules (e.g., PROTACs, fluorescent probes) . The absence of an amine handle in the des-aminomethyl analogue eliminates this application entirely, making the target compound irreplaceable for conjugation strategies.

Application

Selection Property

Validation Focus

CNS library synthesis

LogP and TPSA selection context

Aqueous solubility and permeability profiling

Fluorine-position SAR studies

Regioisomeric identity review

Binding affinity and metabolic stability comparison

MAO-B pharmacophore exploration

5-Fluoro substitution and amine handle

Target engagement and metabolic soft-spot mapping

Bifunctional probe conjugation

Primary amine reactivity

Conjugation efficiency and linker geometry validation

• [1] WO2004014856A1 – 2,3-Dihydro-isoindol-1-ones with MAO-B inhibiting activity. View Source